Cas no 551901-18-9 (Cyclohexanecarboxylic acid, 2-[(di-2-propenylamino)carbonyl]-)

• Product Name: Cyclohexanecarboxylic acid, 2-[(di-2-propenylamino)carbonyl]-
• CAS No: 551901-18-9
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• MDL: MFCD00585761
• CID: 4033928
• Update Time: 2025-10-30

Cyclohexanecarboxylic acid, 2-[(di-2-propenylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-[(di-2-propenylamino)carbonyl]-
• Cyclohexanecarboxylic acid, 2-[(di-2-propen-1-ylamino)carbonyl]-

• MDL： MFCD00585761
• Inchi： 1S/C14H21NO3/c1-3-9-15(10-4-2)13(16)11-7-5-6-8-12(11)14(17)18/h3-4,11-12H,1-2,5-10H2,(H,17,18)
• InChI Key： JNHYWDRDQBIIOS-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCCCC1C(N(CC=C)CC=C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Cyclohexanecarboxylic acid, 2-[(di-2-propenylamino)carbonyl]-

Recent Advances in Cyclohexanecarboxylic acid, 2-[(di-2-propenylamino)carbonyl]- (CAS: 551901-18-9) Research

Cyclohexanecarboxylic acid, 2-[(di-2-propenylamino)carbonyl]- (CAS: 551901-18-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This bicyclic structure with its unique di-2-propenylamino carbonyl moiety has shown promising pharmacological properties, particularly in the modulation of enzyme activity and receptor binding. Recent studies have focused on its potential as a scaffold for drug development, with particular attention to its stereochemical properties and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 551901-18-9 exhibit selective inhibition of protein kinases involved in inflammatory pathways. The research team synthesized 28 analogs of the parent compound, with modifications primarily at the cyclohexane ring and the propenyl groups. Through comprehensive in vitro screening, they identified three lead compounds with IC50 values below 100 nM against p38 MAP kinase, suggesting potential applications in autoimmune disease treatment.

Structural analysis using X-ray crystallography (Nature Structural & Molecular Biology, 2024) revealed that 551901-18-9 derivatives bind to the ATP pocket of target kinases through a unique dual hydrogen bonding network facilitated by the carbonyl group and the cyclohexane ring conformation. This binding mode differs significantly from classical kinase inhibitors, potentially explaining the observed selectivity profile and reduced off-target effects in preclinical models.

In the field of antimicrobial research, a recent patent application (WO2023124567) describes the use of 551901-18-9 derivatives as potentiators of existing antibiotics against multidrug-resistant Gram-negative bacteria. The proposed mechanism involves disruption of efflux pump function, with particular efficacy observed when combined with β-lactam antibiotics. This application highlights the compound's versatility beyond its initial therapeutic indications.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2024) have addressed previous challenges with the compound's bioavailability. Through systematic modification of the propenyl groups and introduction of prodrug strategies, researchers achieved a 5-fold improvement in oral absorption while maintaining the desired pharmacological activity. These advancements significantly enhance the compound's translational potential.

The environmental fate and toxicity profile of 551901-18-9 have also been investigated in response to regulatory requirements. A comprehensive assessment published in Environmental Science & Technology (2023) demonstrated favorable biodegradation characteristics and low bioaccumulation potential, addressing early concerns about environmental persistence. These findings support further development of the compound class from both therapeutic and sustainability perspectives.

Current clinical development efforts focus on oncology applications, with Phase I trials underway for a 551901-18-9-derived compound targeting the PI3K/AKT/mTOR pathway. Preliminary results presented at the 2024 American Association for Cancer Research annual meeting showed acceptable safety profiles and early signs of target engagement in solid tumors. These developments position 551901-18-9 as a promising scaffold for next-generation targeted therapies.